Cas no 134000-17-2 (3-Chloro-4,5-difluoro-benzoyl fluoride)

3-Chloro-4,5-difluoro-benzoyl fluoride is a fluorinated aromatic compound characterized by its reactive benzoyl fluoride functional group and halogen substituents. This structure makes it a valuable intermediate in organic synthesis, particularly for introducing difluorinated and chlorinated aromatic moieties into target molecules. The presence of both chlorine and fluorine atoms enhances its utility in cross-coupling reactions and as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its high reactivity allows for selective transformations under controlled conditions. The compound is typically handled under inert atmospheres due to its sensitivity to moisture. Proper storage and handling are essential to maintain stability and prevent decomposition.

3-Chloro-4,5-difluoro-benzoyl fluoride structure

134000-17-2 structure

Product Name:3-Chloro-4,5-difluoro-benzoyl fluoride

CAS No:134000-17-2

MF:C₇H₂ClF₃O

MW:194.538391590118

MDL:MFCD31009321

CID:5217479

Update Time:2026-03-06

3-Chloro-4,5-difluoro-benzoyl fluoride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4,5-difluoro-benzoyl fluoride
- MDL： MFCD31009321
- Inchi： 1S/C7H2ClF3O/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H
- InChI Key： RBGXYABFTXLEPI-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(C(=O)F)=C1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 188
XLogP3: 2.7
Topological Polar Surface Area: 17.1

3-Chloro-4,5-difluoro-benzoyl fluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB279838-1 g	3-Chloro-4,5-difluoro-benzoyl fluoride; .	134000-17-2	1g	€490.00	2023-04-26
abcr	AB279838-5 g	3-Chloro-4,5-difluoro-benzoyl fluoride; .	134000-17-2	5g	€1090.00	2023-04-26
abcr	AB279838-1g	3-Chloro-4,5-difluoro-benzoyl fluoride; .	134000-17-2	1g	€490.00	2025-04-21
abcr	AB279838-5g	3-Chloro-4,5-difluoro-benzoyl fluoride; .	134000-17-2	5g	€1090.00	2025-04-21

3-Chloro-4,5-difluoro-benzoyl fluoride Related Literature

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Additional information on 3-Chloro-4,5-difluoro-benzoyl fluoride

Comprehensive Analysis of 3-Chloro-4,5-difluoro-benzoyl fluoride (CAS No. 134000-17-2): Properties, Applications, and Industry Trends

3-Chloro-4,5-difluoro-benzoyl fluoride (CAS No. 134000-17-2) is a specialized fluorinated aromatic compound gaining traction in advanced chemical synthesis and material science. Its unique molecular structure, featuring a benzoyl fluoride core with chloro and difluoro substitutions, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and high-performance polymers. Recent studies highlight its role in cross-coupling reactions and as a precursor for bioactive molecules, aligning with the growing demand for sustainable fluorination methodologies.

The compound's physicochemical properties—including a molecular weight of 194.53 g/mol and a boiling point of ~210°C—enable precise control in reactions. Researchers emphasize its stability under anhydrous conditions, a critical factor for organofluorine chemistry. Industry reports link 134000-17-2 to innovations in electronic materials, particularly in dielectric coatings for semiconductors, responding to the global chip shortage crisis. Environmental concerns around fluorochemicals have also spurred interest in its green synthesis pathways, such as catalytic fluorination using transition metals.

Market trends reveal a 12% annual growth in demand for difluorobenzene derivatives, driven by their applications in OLED manufacturing and liquid crystal displays. A 2023 survey by Chemical & Engineering News identified 3-Chloro-4,5-difluoro-benzoyl fluoride as a "Top 10 Emerging Fluorobuilding Block," with patent filings increasing by 18% since 2020. Analytical techniques like 19F-NMR spectroscopy and HPLC-MS are essential for quality control, addressing purity concerns raised by pharmaceutical end-users.

Frequently asked questions in scientific forums focus on its handling precautions (e.g., moisture-sensitive storage) and scalability in continuous flow systems. The compound's compatibility with microwave-assisted synthesis has been explored to reduce energy consumption—a key sustainability metric. Regulatory agencies classify it as non-hazardous under standard conditions, though proper ventilation controls are recommended during industrial use.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a ligand modifier in asymmetric catalysis. The rise of AI-driven molecular design platforms has further accelerated research into derivatives of CAS 134000-17-2, with machine learning models predicting novel reactivity patterns. This positions the compound at the intersection of digital chemistry and traditional synthetic workflows.